Cas no 860748-32-9 (1,2,4-tribromo-3,5-dimethylbenzene)

• Product Name: 1,2,4-tribromo-3,5-dimethylbenzene
• CAS No: 860748-32-9
• MF: C₈H₇Br₃
• MW: 342.853180170059
• CID: 6780282
• Update Time: 2025-08-05

1,2,4-tribromo-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,4-tribromo-3,5-dimethylbenzene

• Inchi： 1S/C8H7Br3/c1-4-3-6(9)8(11)5(2)7(4)10/h3H,1-2H3
• InChI Key： HJXZRDBKCORFEC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=C(Br)C=1C)Br

Additional information on 1,2,4-tribromo-3,5-dimethylbenzene

1,2,4-tribromo-3,5-dimethylbenzene (CAS No. 860748-32-9): An Overview of Its Properties and Applications

1,2,4-tribromo-3,5-dimethylbenzene (CAS No. 860748-32-9) is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound is characterized by the presence of three bromine atoms and two methyl groups on a benzene ring, which imparts it with distinct physical and chemical properties.

The molecular formula of 1,2,4-tribromo-3,5-dimethylbenzene is C₈H₆Br₃. Its molecular weight is approximately 305.94 g/mol. The compound is a white crystalline solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane and acetone. These solubility properties make it suitable for use in various chemical reactions and processes.

In terms of its chemical stability, 1,2,4-tribromo-3,5-dimethylbenzene is relatively stable under normal conditions. However, it can undergo various chemical transformations when exposed to specific reagents or conditions. For instance, the bromine atoms can be substituted with other functional groups through nucleophilic substitution reactions. This versatility makes it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 1,2,4-tribromo-3,5-dimethylbenzene typically involves the bromination of 1,2,4-trimethylbenzene using bromine or a brominating agent such as N-bromosuccinimide (NBS). The reaction conditions are carefully controlled to ensure the selective bromination at the desired positions on the benzene ring. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalytic amounts of transition metals or microwave-assisted synthesis techniques.

In the field of medicinal chemistry, 1,2,4-tribromo-3,5-dimethylbenzene has been explored as a potential scaffold for the development of new drugs. Its halogenated structure can influence the pharmacokinetic properties of drug candidates, such as their solubility and metabolic stability. Additionally, the presence of multiple bromine atoms can enhance the lipophilicity of molecules, which is often beneficial for improving their bioavailability and cellular uptake.

A recent study published in the Journal of Medicinal Chemistry investigated the use of 1,2,4-tribromo-3,5-dimethylbenzene-derived compounds as inhibitors of a specific enzyme involved in cancer cell proliferation. The researchers found that these compounds exhibited potent inhibitory activity against the target enzyme and demonstrated promising antitumor effects in vitro. This finding highlights the potential of 1,2,4-tribromo-3,5-dimethylbenzene-based molecules as lead compounds for drug discovery efforts.

Beyond medicinal applications, 1,2,4-tribromo-3,5-dimethylbenzene has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. For example, derivatives of this compound have been used to modify the electronic structure of organic semiconductors, leading to improved device performance.

In environmental science, the fate and behavior of halogenated compounds like 1,2,4-tribromo-3,5-dimethylbenzene in natural systems are subjects of ongoing research. Studies have shown that these compounds can persist in the environment due to their low biodegradability. However, efforts are being made to develop methods for their efficient removal from water and soil using advanced oxidation processes or bioremediation techniques.

The safety profile of 1,2,4-tribromo-3,5-dimethylbenzene is an important consideration for its industrial and laboratory use. While it is not classified as a hazardous substance under current regulations, proper handling precautions should be taken to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on its physical and chemical properties as well as recommended safety measures.

In conclusion, 1,2,4-tribromo-3,5-dimethylbenzene (CAS No. 860748-32-9) is a versatile compound with a wide range of potential applications in chemistry and related fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new methodologies and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.